Cas no 175878-06-5 (3-Bromo-8-methylimidazo1,2-apyridine-2-carbaldehyde)

3-Bromo-8-methylimidazo1,2-apyridine-2-carbaldehyde structure
175878-06-5 structure
Product Name:3-Bromo-8-methylimidazo1,2-apyridine-2-carbaldehyde
CAS No:175878-06-5
MF:C9H7BrN2O
MW:239.068681001663
MDL:MFCD19441928
CID:1028487
PubChem ID:57367284
Update Time:2025-04-20

3-Bromo-8-methylimidazo1,2-apyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-8-methylimidazo[1,2-a]pyridine-2-carbaldehyde
    • 3-BroMo-8-Methyl-iMidazo[1,2-a]pyridine-2-carbaldehyde
    • CS-0094521
    • DTXSID00724476
    • Imidazo[1,2-a]pyridine-2-carboxaldehyde, 3-bromo-8-methyl-
    • 3-Bromo-8-methylimidazo[1,2-a]pyridine-2-carbaldehyde, AldrichCPR
    • D72019
    • CS-16277
    • AKOS015994852
    • 175878-06-5
    • 3-bromo-8-methylimidazo[1,2-a]pyridine-2-carboxaldehyde
    • DB-366295
    • AMY29050
    • 3-Bromo-8-methylimidazo1,2-apyridine-2-carbaldehyde
    • MDL: MFCD19441928
    • Inchi: 1S/C9H7BrN2O/c1-6-3-2-4-12-8(10)7(5-13)11-9(6)12/h2-5H,1H3
    • InChI Key: RJRQJKLYBMQRHG-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)N=C2C(C)=CC=CN21

Computed Properties

  • Exact Mass: 237.97418g/mol
  • Monoisotopic Mass: 237.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 34.4Ų

3-Bromo-8-methylimidazo1,2-apyridine-2-carbaldehyde Pricemore >>

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